Cas no 1711992-24-3 ({4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol)

• Product Name: {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol
• CAS No: 1711992-24-3
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD30537788
• CID: 4612380
• PubChem ID: 116621083
• Update Time: 2025-06-15

{4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {4-[(6-nitro-1H-indol-1-yl)methyl]phenyl}methanol
• {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol

• MDL： MFCD30537788
• Inchi： 1S/C16H14N2O3/c19-11-13-3-1-12(2-4-13)10-17-8-7-14-5-6-15(18(20)21)9-16(14)17/h1-9,19H,10-11H2
• InChI Key： GCXXNVGBLHJCJA-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(CN2C3=C(C=CC([N+]([O-])=O)=C3)C=C2)C=C1

Additional information on {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol

Recent Advances in the Study of {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol (CAS: 1711992-24-3)

The compound {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol (CAS: 1711992-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This indole derivative, characterized by its nitro and hydroxymethyl functional groups, has been the subject of several studies exploring its biological activity, synthetic pathways, and pharmacological properties. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

Recent studies have highlighted the role of {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol as a promising scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The study further elucidated the compound's mechanism of action, revealing its ability to modulate signaling pathways involved in inflammation and cell proliferation.

In addition to its anti-inflammatory properties, {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol has shown potential as an anticancer agent. Research conducted by a team at the University of Cambridge in 2024 identified the compound's ability to induce apoptosis in various cancer cell lines, including breast and colon cancer. The study attributed this activity to the compound's interaction with cellular targets such as Bcl-2 family proteins and caspases. These findings suggest that further optimization of this scaffold could lead to the development of novel chemotherapeutic agents.

The synthetic accessibility of {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an efficient, multi-step synthesis route for this compound, emphasizing improvements in yield and purity. The authors reported the use of palladium-catalyzed cross-coupling reactions and selective nitro reduction as key steps in the synthesis, which could facilitate large-scale production for preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol. Pharmacokinetic studies have indicated limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimizations. Furthermore, the compound's safety profile and potential off-target effects require thorough investigation in animal models before human trials can be considered.

In conclusion, {4-(6-nitro-1H-indol-1-yl)methylphenyl}methanol (CAS: 1711992-24-3) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Continued research into its biological mechanisms, synthetic optimization, and preclinical evaluation will be critical to unlocking its full therapeutic value. The compound's dual activity against inflammation and cancer positions it as a compelling candidate for further development in the pharmaceutical industry.